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Cat. No.: B607548
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Introduction

FR295389 is a novel dihydroimidazopyrazolium cephalosporin antibiotic. This document
provides detailed protocols for measuring the in vitro activity of FR295389 against a variety of
clinically significant bacterial isolates. The described methods include determination of
Minimum Inhibitory Concentration (MIC), time-Kkill kinetic assays, and checkerboard synergy
testing.

Cephalosporins are a class of B-lactam antibiotics that act by inhibiting the synthesis of the
peptidoglycan layer of bacterial cell walls.[1] FR295389 has demonstrated notable activity
against challenging Gram-negative pathogens, particularly IMP-type metallo-f3-lactamase
(MBL)-producing Pseudomonas aeruginosa.[2] Understanding the full spectrum of its activity is
crucial for its potential development as a therapeutic agent.
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Mechanism of Action: Inhibition of Bacterial Cell
Wall Synthesis

FR295389, like other cephalosporins, targets penicillin-binding proteins (PBPs), which are
essential enzymes for the final steps of peptidoglycan synthesis. By binding to PBPs,
FR295389 disrupts the cross-linking of the peptidoglycan chains, leading to a weakened cell
wall and ultimately, bacterial cell lysis and death. A key characteristic of FR295389 is its
stability against certain B-lactamases, such as IMP-type MBLs, as it has been shown to be a
poor substrate for these enzymes.[2]
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Caption: Mechanism of action of FR295389.

Quantitative Data Summary

The following table summarizes the known in vitro activity of FR295389 against IMP-type MBL-
producing Pseudomonas aeruginosa.

FR295389 MIC50 FR295389 MIC90

Organism Number of Isolates
(ng/mL) (ng/mL)
IMP-type MBL-
producing
21 8.0[2] 32[2]
Pseudomonas
aeruginosa
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Experimental Protocols

The following are detailed protocols for evaluating the in vitro activity of FR295389. These
protocols are based on established standards from the Clinical and Laboratory Standards
Institute (CLSI).

Minimum Inhibitory Concentration (MIC) Determination
using Broth Microdilution

This protocol determines the lowest concentration of FR295389 that inhibits the visible growth

of a microorganism.

Grepare serial dilutions of FR295389 in a 96-well plate] Grepare standardized bacterial inoculum (0.5 McFarIandD

\ /

Enoculate each well with the bacterial suspensior)

l

Encubate plates at 35-37°C for 16-20 hours]

:

[Visually inspect for turbidity to determine the MIC]

Click to download full resolution via product page
Caption: Workflow for MIC determination.
Materials:
 FR295389

o Cation-adjusted Mueller-Hinton Broth (CAMHB)
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e 96-well microtiter plates

o Bacterial isolates

e 0.5 McFarland turbidity standard
e Spectrophotometer
 Incubator

Procedure:

o Preparation of FR295389 Stock Solution: Prepare a stock solution of FR295389 in a suitable
solvent (e.g., sterile water or DMSO) at a concentration of 1280 pg/mL.

 Serial Dilutions:
o Add 100 pL of CAMHB to all wells of a 96-well plate.

o Add 100 pL of the FR295389 stock solution to the first well of each row to be tested,
creating a 1:2 dilution.

o Perform serial 2-fold dilutions by transferring 100 uL from the first well to the second, and
so on, down the row. Discard the final 100 pL from the last well. This will create a range of
concentrations (e.g., 64, 32, 16, 8, 4, 2, 1, 0.5, 0.25, 0.125 pg/mL).

e Inoculum Preparation:

o From a fresh culture plate (18-24 hours growth), select several colonies and suspend
them in sterile saline.

o Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately
1.5 x 108 CFU/mL).

o Dilute this suspension 1:150 in CAMHB to achieve a final inoculum density of
approximately 5 x 10> CFU/mL.
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 Inoculation: Add 100 pL of the standardized bacterial inoculum to each well of the microtiter
plate, including a growth control well (no antibiotic) and a sterility control well (no bacteria).

 Incubation: Incubate the plates at 35-37°C for 16-20 hours in ambient air.

e MIC Determination: The MIC is the lowest concentration of FR295389 at which there is no
visible growth (turbidity) as detected by the naked eye.

Time-Kill Kinetic Assay

This assay assesses the bactericidal or bacteriostatic activity of FR295389 over time.

Grepare bacterial culture in logarithmic growth phasa

[Add FR295389 at various concentrations (e.g., 1x, 2x, 4x MICD
Encubate cultures at 35-37°C with shakinga

[Collect aliquots at specified time points (0, 2, 4, 8, 24 hoursD

'

Gerform serial dilutions and plate for viable colony counts (CFU/mLD

Glot log10 CFU/mL versus time)

Click to download full resolution via product page
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Caption: Workflow for time-kill assay.
Materials:

e FR295389

« CAMHB

» Bacterial isolates

» Sterile test tubes

e Shaking incubator

e Agar plates

« Sterile saline for dilutions
Procedure:

e Inoculum Preparation: Prepare an overnight culture of the test organism in CAMHB. Dilute
the overnight culture into fresh, pre-warmed CAMHB and incubate until it reaches the
logarithmic phase of growth (turbidity of ~0.1 at 600 nm).

o Assay Setup:

o Prepare tubes containing CAMHB with FR295389 at desired concentrations (e.g., 0x,
0.5x, 1x, 2x, and 4x the predetermined MIC).

o Inoculate each tube with the logarithmic phase culture to a final density of approximately 5
x 10° CFU/mL.

e Incubation and Sampling:
o Incubate the tubes at 35-37°C with constant agitation.
o At various time points (e.g., 0, 2, 4, 8, and 24 hours), remove an aliquot from each tube.

» Viable Cell Counting:
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[e]

Perform ten-fold serial dilutions of each aliquot in sterile saline.

o

Plate 100 pL of appropriate dilutions onto agar plates.

[¢]

Incubate the plates at 35-37°C for 18-24 hours.

[e]

Count the number of colonies (CFU) on the plates and calculate the CFU/mL for each time
point.

» Data Analysis: Plot the logio CFU/mL against time for each concentration of FR295389. A >3-
logio reduction in CFU/mL is considered bactericidal activity.

Checkerboard Synergy Testing

This method is used to assess the interaction between FR295389 and a second antimicrobial
agent.

Grepare serial dilutions of FR295389 (Drug A) horizontalla Grepare serial dilutions of a second antibiotic (Drug B) verticall;)

\ /

Enoculate the 96-well plate with standardized bacterial inoculuer

Incubate the plate

Determine the MIC of each drug alone and in combination

'

Calculate the Fractional Inhibitory Concentration (FIC) index

Click to download full resolution via product page
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Caption: Workflow for checkerboard synergy testing.

Materials:

« FR295389 (Drug A)

e Second antimicrobial agent (Drug B)

« CAMHB

e 96-well microtiter plates

o Bacterial isolates

e 0.5 McFarland turbidity standard

Procedure:

Plate Setup:

o Prepare a 96-well plate with serial dilutions of FR295389 along the x-axis (columns) and
the second antimicrobial agent along the y-axis (rows). Each well will contain a unique
combination of concentrations of the two drugs.

 Inoculation: Inoculate the plate with a standardized bacterial suspension as described in the
MIC protocol.

 Incubation: Incubate the plate at 35-37°C for 16-20 hours.

o Data Collection: Determine the MIC of each drug alone and in combination by observing the
lowest concentration that inhibits visible growth.

o Data Analysis: Calculate the Fractional Inhibitory Concentration (FIC) index for each
combination showing no growth using the following formula:

FIC Index = FIC of Drug A + FIC of Drug B where:

o FIC of Drug A = (MIC of Drug A in combination) / (MIC of Drug A alone)
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o FIC of Drug B = (MIC of Drug B in combination) / (MIC of Drug B alone)
The results are interpreted as follows:

o Synergy: FIC index < 0.5

o Additive/Indifference: 0.5 < FIC index < 4

o Antagonism: FIC index > 4

Conclusion

The protocols outlined in this document provide a standardized framework for researchers to
evaluate the in vitro activity of the novel cephalosporin FR295389 against a range of clinical
isolates. Consistent and reproducible data generated using these methods will be essential for
understanding the potential clinical utility of this promising new antibiotic. Further studies are
warranted to expand the knowledge of its activity against a broader array of Gram-positive and
Gram-negative pathogens.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b607548?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607548?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

